PGE2-EA-d4

Lipidomics Mass Spectrometry Analytical Chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H37NO5
Molecular Weight 399.6 g/mol
CAS No. 2389048-36-4
Cat. No. B15622819
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Technical Parameters


Basic Identity
Product NamePGE2-EA-d4
CAS2389048-36-4
Molecular FormulaC22H37NO5
Molecular Weight399.6 g/mol
Structural Identifiers
InChIInChI=1S/C22H37NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-19,21,24-25,27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,21+/m0/s1/i14D2,15D2
InChIKeyGKKWUSPPIQURFM-GSBTUTNTSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





PGE2-EA-d4 (CAS 2389048-36-4): Deuterated Internal Standard for Precise LC-MS/MS Quantification of Prostamide E2


PGE2-EA-d4 (Prostaglandin E2 Ethanolamide-d4), also known as Prostamide E2-d4, is a stable isotope-labeled analog of the endogenous lipid mediator PGE2-EA, containing four deuterium atoms at specific positions in the ethanolamide moiety [1]. This compound is a member of the prostamide class, formed endogenously via the cyclooxygenase-2 (COX-2) metabolism of the endocannabinoid anandamide (AEA) [2][3]. As a deuterated internal standard (IS), its core function is to enable the accurate and precise quantification of its non-deuterated counterpart, PGE2-EA, in complex biological matrices using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), thereby correcting for sample preparation and ionization variability [4].

Type Deuterated internal standard (d4)
Workflow LC-MS/MS quantification of prostamide E2
Research context COX-2 / anandamide prostamide pathway

PGE2-EA-d4 (CAS 2389048-36-4): Why Unlabeled PGE2-EA, PGE2, or Alternative Assays Are Inadequate for Rigorous Quantification


The non-deuterated parent compound, PGE2-EA, cannot serve as a reliable internal standard for its own quantification due to its identical mass and co-elution profile, which prevents mass spectrometric differentiation . While closely related compounds like PGE2-d4 are useful for quantifying PGE2, they exhibit different chromatographic behavior and ionization efficiency compared to PGE2-EA, introducing significant quantitative bias and failing to correct for analyte-specific matrix effects and recovery losses . Furthermore, traditional immunoassays (e.g., ELISA) for PGE2 often cross-react with PGE2-EA, yielding ambiguous results that cannot distinguish between the two species and thus lack the specificity required for precise investigation of the prostamide pathway [1]. Therefore, a stable isotope-labeled analog that is chemically identical to the target analyte, differing only by its mass, is the gold standard for accurate and reproducible LC-MS/MS quantification.

Unlabeled PGE2-EA as IS
Identical mass and co-elution prevent MS differentiation, introducing quantification bias.
PGE2-d4 as surrogate IS
Different chromatographic behavior and ionization efficiency may shift accuracy; does not correct analyte-specific matrix effects.
PGE2 ELISA kit
Cross-reactivity with PGE2-EA yields ambiguous, non-specific signal that cannot distinguish prostamide from PGE2.

PGE2-EA-d4 (CAS 2389048-36-4): Quantitative Evidence of Differentiation from Closest Analogs and Alternatives


PGE2-EA-d4 vs. Unlabeled PGE2-EA: Mass Difference and Purity Enable Accurate LC-MS/MS Quantification

PGE2-EA-d4 is differentiated from unlabeled PGE2-EA by the incorporation of four deuterium atoms, resulting in a molecular weight of 399.56 g/mol (C22H33D4NO5) compared to 395.53 g/mol (C22H37NO5) for the non-deuterated form [1]. This mass difference of +4 Da allows for distinct detection by mass spectrometry, enabling its use as an internal standard. Commercial sources specify a purity of ≥99% for deuterated forms (d1-d4), ensuring minimal interference from the unlabeled (d0) compound, which is critical for accurate isotope dilution mass spectrometry [2].

Mass shift vs unlabeled
Head-to-head
+4.03 Da
Enables MS differentiation for internal standard use
≥99% deuterated forms ensures low d0 interference
Lipidomics Mass Spectrometry Analytical Chemistry

PGE2-EA-d4 (via PGE2-EA) vs. PGE2: Improved Water Solubility and Stability as a Prostamide Analog

The parent compound, PGE2-EA, is an analog of PGE2 with improved water solubility and stability, a property that is retained by its deuterated counterpart, PGE2-EA-d4 [1]. While specific quantitative solubility data for PGE2-EA-d4 is not provided, the solubility of PGE2-EA is >100 mg/mL in DMF, DMSO, and Ethanol, and 12 mg/mL in PBS (pH 7.2) . This is a significant improvement over PGE2, which is known to be less stable and less soluble in aqueous environments . This enhanced stability makes PGE2-EA-d4 a more robust internal standard, particularly during sample processing and long-term storage.

Aqueous solubility vs PGE2
Class-level
12 mg/mL (PBS)
Reported stability improvement reduces degradation risk during workflows
Solubility inferred from parent PGE2-EA
Lipid Biochemistry Pharmacology Drug Discovery

PGE2-EA-d4 (via PGE2-EA) vs. PGE2: Reduced Affinity for EP Receptors Confirms Distinct Biological Role

Pharmacological characterization of the parent compound, PGE2-EA, demonstrates that it is an agonist at all four human EP receptor subtypes (EP1-EP4), but with significantly reduced affinity compared to PGE2 [1]. Reported Ki values for PGE2-EA at EP1, EP2, EP3, and EP4 receptors are 2.45, 0.46, 0.2, and 0.51 μM, respectively . In contrast, PGE2 exhibits sub-nanomolar to low nanomolar affinities for these receptors [2]. The affinity of PGE2-EA is approximately 500-, 500-, 440-, and 651-fold lower than that of PGE2 for hEP1, hEP2, hEP3, and hEP4 receptors, respectively [3]. This data confirms that PGE2-EA (and by extension, its deuterated form) is not simply a bioequivalent of PGE2 but possesses a distinct pharmacological profile, underscoring the need for specific analytical tools like PGE2-EA-d4 to study its unique biology.

EP receptor affinity vs PGE2
Cross-study comparable
440- to 651-fold lower
Distinct pharmacological profile justifies specific IS-based quantification
Ki values from radioligand binding at EP1-4
Receptor Pharmacology Endocannabinoid System Inflammation

PGE2-EA-d4 (via PGE2-EA) vs. PGE2: Differential Functional Effects on IDO-1 Inhibition and NLRP3 Inflammasome

The parent compound, PGE2-EA, demonstrates distinct functional activities not shared by PGE2. It inhibits indoleamine 2,3-dioxygenase-1 (IDO-1) in THP-1 cells and human monocytes with IC50 values of 5.7 μM and 4.7 μM, respectively [1][2]. Additionally, at a concentration of 10 μM, PGE2-EA prevents L-homocysteine-induced morphological changes, F-actin rearrangement, and NLRP3 inflammasome formation and activation in podocytes [3][4]. Ex vivo, PGE2-EA reduces luminal damage and lymphocyte infiltration in a human mucosal explant colitis model [5]. These specific activities highlight unique biological pathways engaged by PGE2-EA, further emphasizing the necessity of using a specific internal standard like PGE2-EA-d4 for accurate quantification in these research contexts.

Functional cellular assays
Class-level
IDO-1 IC50 5.7 μM; NLRP3 modulation
Unique pathway engagement context supports mechanistic studies
Functional data from parent PGE2-EA in cell models
Immunology Inflammation Cell Signaling

PGE2-EA-d4 vs. Alternative Assays: Specificity of LC-MS/MS with Isotope Dilution Over ELISA for PGE2-EA

Traditional immunoassays, such as ELISA kits designed for PGE2, are known to cross-react with PGE2-EA, preventing the specific quantification of the prostamide [1]. This cross-reactivity leads to overestimation and inaccurate biological interpretation when studying the COX-2/anandamide pathway. In contrast, the use of PGE2-EA-d4 as an internal standard in LC-MS/MS workflows provides absolute specificity for PGE2-EA, as the mass spectrometer can selectively monitor the unique precursor-to-product ion transitions for both the analyte (PGE2-EA) and its deuterated IS . This method eliminates interference from PGE2 or other related eicosanoids, ensuring that the measured signal is solely attributable to PGE2-EA.

LC-MS/MS vs ELISA specificity
Supporting evidence
Absolute specificity
Eliminates cross-reactivity for selective PGE2-EA quantification
ELISA may overestimate due to PGE2 cross-reactivity
Bioanalysis Method Validation Endocannabinoid Research

PGE2-EA-d4 (CAS 2389048-36-4): Recommended Research Applications Based on Quantitative Differentiation


Absolute Quantification of PGE2-EA in Lipidomics and Endocannabinoid Research via LC-MS/MS

PGE2-EA-d4 is the essential internal standard for the accurate and precise quantification of endogenous PGE2-EA in biological samples (e.g., plasma, serum, tissues, cell culture) using LC-MS/MS. Its mass difference (+4 Da) from the analyte allows for distinct detection, and its high isotopic purity (≥99% d1-d4) minimizes signal interference, enabling the correction for sample preparation losses and matrix effects . This application is critical for studies investigating the COX-2-mediated metabolism of anandamide and the role of prostamides in physiology and disease [1].

Method Development and Validation for PGE2-EA Quantification in Pharmacokinetic and Pharmacodynamic Studies

When developing or validating an analytical method to measure PGE2-EA levels in response to drug treatment or genetic manipulation, PGE2-EA-d4 is the required internal standard. Its chemical identity to the analyte ensures it mimics PGE2-EA's behavior during extraction and chromatography, providing a reliable correction factor and enabling the calculation of key validation parameters such as accuracy, precision, and recovery [2]. Using a structurally similar but non-identical compound like PGE2-d4 would compromise method accuracy due to differential matrix effects .

Investigating the Prostamide-Specific Pathway in Inflammation, Cancer, and Immunology

Given that PGE2-EA exhibits distinct pharmacology from PGE2—including reduced EP receptor affinity and unique effects on IDO-1 and NLRP3 inflammasome—accurate measurement of its concentration is crucial for mechanistic studies [3][4]. PGE2-EA-d4 enables researchers to specifically quantify this prostamide without interference from PGE2, which is present in much higher concentrations in many biological systems and cross-reacts with traditional immunoassays [5]. This application is vital for studies on inflammatory bowel disease, colorectal cancer, and podocyte injury.

Quality Control and Batch Release for PGE2-EA Reference Standards

For manufacturers and core facilities preparing quantitative standards of PGE2-EA (e.g., MaxSpec® standards), PGE2-EA-d4 serves as a primary tool for verifying the concentration and purity of the unlabeled standard. By using the deuterated compound as an internal standard in a reverse isotope dilution approach, labs can accurately certify the concentration of their PGE2-EA stocks, ensuring consistency and traceability across experiments and batches .

Application
Selection Property
Validation Focus
Absolute quantification of PGE2-EA in lipidomics and endocannabinoid research
Isotopic purity and mass shift
LC-MS/MS accuracy and matrix-effect correction
Research PK and exposure studies
Analyte-matched internal standard
Method validation parameters (accuracy, precision, recovery)
Prostamide pathway studies in inflammation and immunology
Distinct pharmacological profile
Specific quantification without PGE2 interference
QC and batch certification of PGE2-EA standards
Reverse isotope dilution capability
Batch-to-batch consistency and standard traceability
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